Cas no 38030-43-2 (3-Pyridinesulfonamide, 4-((3-(trifluoromethyl)phenyl)amino)-)

3-Pyridinesulfonamide, 4-((3-(trifluoromethyl)phenyl)amino)- structure
38030-43-2 structure
Product Name:3-Pyridinesulfonamide, 4-((3-(trifluoromethyl)phenyl)amino)-
CAS No:38030-43-2
MF:C12H10F3N3O2S
MW:317.286911487579
CID:922883
PubChem ID:217032
Update Time:2025-04-19

3-Pyridinesulfonamide, 4-((3-(trifluoromethyl)phenyl)amino)- Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridinesulfonamide, 4-((3-(trifluoromethyl)phenyl)amino)-
    • 4-[3-(trifluoromethyl)anilino]pyridine-3-sulfonamide
    • (trifluoromethyl-3 phenyl)amino-4 pyridine sulfonamide-3
    • 4-((3-(Trifluoromethyl)phenyl)amino)-3-pyridinesulfonamide
    • 4-(3-trifluoromethyl-anilino)-pyridin
    • 4-{[3-(trifluoromethyl)phenyl]amino}pyridine-3-sulfonamide
    • 4-m-Trifluormethylanilinopyridin-3-sulfonamid
    • AC1L51SR
    • AC1Q6UVJ
    • AR-1G0105
    • BRN 0494753
    • JDL 90
    • LS-131983
    • m-Trifluormethylanilino-4-pyridinsulfonsaeureamid-3
    • 3-PYRIDINESULFONAMIDE,4-((3-(TRIFLUOROMETHYL)PHENYL)AMINO)-
    • 38030-43-2
    • DTXSID60191448
    • Inchi: 1S/C12H10F3N3O2S/c13-12(14,15)8-2-1-3-9(6-8)18-10-4-5-17-7-11(10)21(16,19)20/h1-7H,(H,17,18)(H2,16,19,20)
    • InChI Key: WXAZVOULHVTBDA-UHFFFAOYSA-N
    • SMILES: S(C1C=NC=CC=1NC1C=CC=C(C(F)(F)F)C=1)(N)(=O)=O

Computed Properties

  • Exact Mass: 317.0447
  • Monoisotopic Mass: 317.04458223g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 450
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 93.5Ų

Experimental Properties

  • PSA: 85.08

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